Cas no 78246-24-9 (Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-, 1-oxide)

Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-, 1-oxide structure
78246-24-9 structure
Product Name:Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-, 1-oxide
CAS No:78246-24-9
MF:C9H11N3O2
MW:193.202541589737
CID:534818
PubChem ID:127579
Update Time:2025-04-19

Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-, 1-oxide
    • N'-nitrosonornicotine-N-oxide
    • 3-(1-Nitroso-2-pyrrolidinyl)pyridine 1-oxide
    • 3-(1-nitrosopyrrolidin-2-yl)-1-oxidopyridin-1-ium
    • 3-(1-nitrosopyrrolidin-2-yl)pyridine 1-oxide
    • NS00115045
    • DTXSID9021057
    • 3-(1-nitrosopyrrolidin-2-yl)pyridin-1-ium-1-olate
    • N'-Nitrosonornicotine-1-N-oxide
    • 1314916-69-2
    • CHEMBL17750
    • rac-N inverted exclamation mark -Nitrosonornicotine 1-N-Oxide
    • AKOS006311110
    • 78246-24-9
    • NNN N-Oxide
    • rac-N'-Nitrosonornicotine 1-N-Oxide
    • EN300-24515144
    • Inchi: 1S/C9H11N3O2/c13-10-12-6-2-4-9(12)8-3-1-5-11(14)7-8/h1,3,5,7,9H,2,4,6H2
    • InChI Key: ZQELURDMDMQXQV-UHFFFAOYSA-N
    • SMILES: O=NN1CCCC1C1=CC=C[N+](=C1)[O-]

Computed Properties

  • Exact Mass: 193.085
  • Monoisotopic Mass: 193.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Density: 1.2371 (rough estimate)
  • Boiling Point: 329.41°C (rough estimate)
  • Flash Point: 256.4°C
  • Refractive Index: 1.5830 (estimate)
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